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Compound of Interest

Compound Name: Olaparib impurity 1

CAS No.: 763113-06-0

Cat. No.: B12102464

Get Quote

Executive Summary
In the context of high-performance liquid chromatography (HPLC) profiling and impurity

reference standards, Olaparib Impurity 1 most commonly refers to the Des-fluoro analog of

Olaparib. This impurity arises primarily from the carryover of non-fluorinated starting materials

during the synthesis of the phthalazinone core.

Common Name: Olaparib Des-fluoro Impurity

CAS Number: 763113-06-0[1][2][3][4][5][6][7]

Chemical Name: 4-[(3-{[4-(cyclopropylcarbonyl)piperazin-1-

yl]carbonyl}phenyl)methyl]phthalazin-1(2H)-one[5]

Criticality: Process-related impurity (Class 2 solvent/reagent carryover analog); requires strict

control due to structural similarity to the API, affecting separation and potential biological

activity.
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Note on Nomenclature: While "Impurity 1" is the standard designation in major catalogs (e.g.,

TLC, Veeprho, ChemScene), specific vendors like Simson Pharma may assign "Impurity 1" to

the M12 Metabolite (hydroxybutanoyl derivative, CAS 2514757-44-7). This guide focuses on the

Des-fluoro impurity (CAS 763113-06-0) as the primary industrial standard.

Chemical Identity & Structure
The structural distinction between Olaparib and Impurity 1 lies in the absence of a single

fluorine atom on the central benzene ring. This subtle modification significantly alters the

electronic properties of the molecule without drastically changing its steric footprint, making it a

"critical pair" in chromatographic separations.

Physicochemical Properties Table[8]
Property Olaparib (API)

Olaparib Impurity 1 (Des-
fluoro)

CAS Number 763113-22-0 763113-06-0

Molecular Formula C₂₄H₂₃FN₄O₃ C₂₄H₂₄N₄O₃

Molecular Weight 434.46 g/mol 416.48 g/mol

Monoisotopic Mass 434.1754 416.1848

Appearance White to pale yellow solid White to off-white solid

Key Structural Difference
Contains Fluoro group at C-2

of the benzyl linker ring

Contains Hydrogen at C-2 of

the benzyl linker ring

Structural Representation (SMILES & InChI)
Canonical

SMILES:O=C(C1CC1)N2CCN(C(=O)C3=CC=CC(CC4=NNC(=O)C5=CC=CC=C54)=C3)CC2
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InChI Key:UMOUCKQSZGWWOH-UHFFFAOYSA-N[5][8]

Synthesis & Formation Mechanism
Understanding the origin of Impurity 1 requires dissecting the convergent synthesis of Olaparib.

The impurity is not a degradation product but a process-related impurity stemming from the

starting material 2-fluoro-5-formylbenzonitrile.

Mechanism of Formation
Source Contamination: The starting material, 2-fluoro-5-formylbenzonitrile, often contains

trace amounts of 3-formylbenzonitrile (Des-fluoro precursor) due to incomplete fluorination or

purification issues during its manufacture.

Parallel Reaction: During the Horner-Wadsworth-Emmons (HWE) coupling step, the dimethyl

phosphite intermediate reacts with both the fluorinated aldehyde (API path) and the non-

fluorinated contaminant (Impurity path).

Persistence: The Des-fluoro intermediate undergoes the same subsequent transformations

(hydrazine cyclization, hydrolysis, and amide coupling) as the API, making it difficult to purge

in downstream steps.

Pathway Visualization
The following diagram illustrates the parallel synthesis pathways.
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Figure 1: Parallel synthesis pathway showing how the Des-fluoro impurity (Impurity 1)

originates from the non-fluorinated starting material contaminant.

Analytical Characterization
Detecting and quantifying Impurity 1 requires high-resolution techniques due to its structural

similarity to the parent drug.

Mass Spectrometry (LC-MS)
Differentiation: The most reliable identification method is the mass shift.

Olaparib [M+H]+: m/z 435.18

Impurity 1 [M+H]+: m/z 417.19

Delta: A mass difference of 18 Da (approx. 19 F vs 1 H) is diagnostic.

HPLC Profiling
Retention Time (RT): Impurity 1 typically elutes very close to Olaparib.

Mechanism: The Fluorine atom is electron-withdrawing and lipophilic. Removing it (Des-

fluoro) slightly alters the polarity. Depending on the stationary phase (C18 vs. Phenyl-

Hexyl), Impurity 1 may elute slightly later or earlier than the main peak.

Resolution: Requires a gradient method with high theoretical plate count (e.g., < 2.0 µm

particle size columns) to achieve baseline separation (Rs > 1.5).

NMR Spectroscopy
1H NMR: The aromatic region provides the definitive structural proof.

Olaparib: Shows specific splitting patterns due to 19F-1H coupling (J-coupling) on the

central ring.

Impurity 1: Lacks these F-H couplings. The proton at the C-2 position (where F would be)

appears as a singlet or doublet (depending on meta-coupling) rather than the complex

multiplet seen in the API.
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Regulatory & Toxicological Context
ICH Q3A/B Classification

Classification: Identified Impurity.

Reporting Threshold: > 0.05% (for max daily dose ≤ 2g).

Qualification Threshold: > 0.15% (or 1.0 mg/day, whichever is lower).

Structure-Activity Relationship (SAR)
Potency: The fluorine atom in Olaparib is strategic; it influences metabolic stability (blocking

oxidation at that position) and binding affinity to the PARP enzyme pocket.

Risk: While likely retaining PARP inhibitory activity, the Des-fluoro analog may have different

pharmacokinetic properties (metabolic clearance rates) or off-target effects. Therefore, it

must be strictly controlled to maintain the defined safety and efficacy profile of the drug

product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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